8-Oxa-1-thia-4-azaspiro[4.5]decan-3-one
Overview
Description
“8-Oxa-1-thia-4-azaspiro[4.5]decan-3-one” is a chemical compound with the formula C₇H₁₁NO₂S . It is a solid substance . The IUPAC name for this compound is 8-oxa-1-thia-4-azaspiro[4.5]decan-3-one .
Molecular Structure Analysis
The molecular structure of “8-Oxa-1-thia-4-azaspiro[4.5]decan-3-one” is represented by the linear formula C₇H₁₁NO₂S . The InChI code for this compound is 1S/C7H11NO2S/c9-6-5-11-7(8-6)1-3-10-4-2-7/h1-5H2,(H,8,9) .Physical And Chemical Properties Analysis
The compound “8-Oxa-1-thia-4-azaspiro[4.5]decan-3-one” is a solid substance . It has a melting point of 130-132°C . The molecular weight of the compound is 173.24 g/mol .Scientific Research Applications
Antiviral Applications
Antiviral Properties against Coronaviruses and Influenza : A series of 1-thia-4-azaspiro[4.5]decan-3-ones demonstrated potent inhibitory effects against human coronavirus 229E and influenza virus. Specifically, certain compounds within this series were found effective in inhibiting coronavirus replication, highlighting the potential of these compounds in antiviral drug development (Apaydın et al., 2019).
Inhibition of Influenza Virus : Some derivatives of 1-thia-4-azaspiro[4.5]decan-3-one showed significant antiviral activity against influenza A/H3N2 virus. This suggests the versatility of the spirothiazolidinone scaffold for developing new classes of antiviral molecules (Apaydın et al., 2020).
Antimicrobial Applications
Antimicrobial Agents : Bispiroheterocyclic systems derived from 1-thia-4-azaspiro[4.5]decan-3-one were synthesized and evaluated for their antimicrobial properties. These compounds showed potential as antimicrobial agents, indicating a broad application in this area (Al-Ahmadi, 1996).
Spirothiazolidinone Derivatives : New spirothiazolidinone derivatives were developed as potential antimicrobial agents. Their synthesis and the evaluation of their antimicrobial activities further expand the application of 8-Oxa-1-thia-4-azaspiro[4.5]decan-3-one in the field of antimicrobial research (Srivastava et al., 2005).
Anticancer Applications
Anticancer Activity : Compounds derived from 1-thia-4-azaspiro[4.5]decan-3-one exhibited moderate to high anticancer activities against various cancer cell lines. This indicates its potential utility in developing new anticancer therapies (Flefel et al., 2017).
Antitumor Activity of Novel Derivatives : Novel derivatives of 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione showed promising results in the fight against cancer. These derivatives exhibited potent cytotoxicity against various cancer cell lines, indicating their potential as effective antitumor agents (Yang et al., 2019).
Safety And Hazards
properties
IUPAC Name |
8-oxa-1-thia-4-azaspiro[4.5]decan-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2S/c9-6-5-11-7(8-6)1-3-10-4-2-7/h1-5H2,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDGABQIOYWTEIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC12NC(=O)CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901279156 | |
Record name | 8-Oxa-1-thia-4-azaspiro[4.5]decan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901279156 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Oxa-1-thia-4-azaspiro[4.5]decan-3-one | |
CAS RN |
1221792-94-4 | |
Record name | 8-Oxa-1-thia-4-azaspiro[4.5]decan-3-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1221792-94-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Oxa-1-thia-4-azaspiro[4.5]decan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901279156 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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